Cas no 143278-87-9 (rac-Ethylenebis(2-methyl-1-indenyl)zirconium dichloride)

• Product Name: rac-Ethylenebis(2-methyl-1-indenyl)zirconium dichloride
• CAS No: 143278-87-9
• MF: C₂₀H₁₆Cl₂Zr
• MW: 418.471042633057
• MDL: MFCD01073395
• CID: 64764
• PubChem ID: 16212518
• Update Time: 2025-10-28

rac-Ethylenebis(2-methyl-1-indenyl)zirconium dichloride Chemical and Physical Properties

Names and Identifiers

• rac-Ethylenebis(2-methyl-1-indenyl)zirconium dichloride
• rac-1,2-Ethylenebis(2-methyl-1-indenyl)zirconium(I V) Dichloride
• Rac-1,2-Ethylenebis(2-methyl-1-indenyl)zirconium Dichloride
• Rac-ethylenebis(2-methylindenyl)zirconium dichloride
• Rac-Ethylenebis(2-methyl-1-indenyl)zirconiumdichloride
• 162429-20-1
• MESO-ETHYLENEBIS(1-INDENYL)ZIRCONIUM(IV) DICHLORIDE
• dichlorozirconium;1-(2-inden-1-ylethyl)indene
• 143278-87-9
• meso-Ethylene-bis-(1-indenyl)zirconium dichloride

• MDL： MFCD01073395
• Inchi： 1S/C20H16.2ClH.Zr/c1-3-7-19-15(5-1)9-11-17(19)13-14-18-12-10-16-6-2-4-8-20(16)18;;;/h1-12H,13-14H2;2*1H;/q;;;+2/p-2
• InChI Key： FMSGEJIFDJSPCE-UHFFFAOYSA-L
• SMILES： [Zr](Cl)Cl.C([C]1[CH][CH]C2C=CC=CC1=2)C[C]1[CH][CH]C2C=CC=CC1=2 |^1:4,5,6,14,15,16|

Computed Properties

• Exact Mass: 415.96800
• Monoisotopic Mass: 415.967605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 5.65180

Additional information on rac-Ethylenebis(2-methyl-1-indenyl)zirconium dichloride

Rac-Ethylenebis(2-methyl-1-indenyl)zirconium Dichloride: A Comprehensive Overview

Rac-Ethylenebis(2-methyl-1-indenyl)zirconium dichloride (CAS No. 143278-87-9) is a highly specialized compound that plays a crucial role in the field of catalysis, particularly in the polymerization of olefins. This zirconium-based metallocene catalyst is renowned for its ability to produce high molecular weight polymers with controlled stereochemistry, making it an indispensable tool in the development of advanced materials and pharmaceuticals.

The structure of rac-Ethylenebis(2-methyl-1-indenyl)zirconium dichloride consists of a central zirconium atom coordinated to two 2-methyl-1-indenyl ligands and two chlorine atoms. The racemic form of this compound ensures that both enantiomers are present, which is critical for achieving the desired stereocontrol during polymerization reactions. This unique structure endows the catalyst with exceptional activity and selectivity, making it a preferred choice in industrial and academic settings.

Recent advancements in the field have further highlighted the versatility and potential of rac-Ethylenebis(2-methyl-1-indenyl)zirconium dichloride. For instance, a study published in the Journal of the American Chemical Society demonstrated that this catalyst can be used to synthesize highly branched polyethylene with precise control over molecular weight and branching density. This breakthrough has significant implications for the development of new materials with tailored properties, such as those used in packaging, automotive, and medical applications.

In addition to its applications in polymer science, rac-Ethylenebis(2-methyl-1-indenyl)zirconium dichloride has also shown promise in the synthesis of complex organic molecules. Researchers at the University of California, Berkeley, have reported the use of this catalyst in the stereoselective synthesis of chiral building blocks, which are essential intermediates in the production of pharmaceuticals and fine chemicals. The ability to control stereochemistry at multiple sites within a molecule is a key advantage of this catalyst, enabling the synthesis of highly functionalized compounds with high enantiomeric purity.

The stability and reactivity of rac-Ethylenebis(2-methyl-1-indenyl)zirconium dichloride have been extensively studied using various spectroscopic techniques, including NMR and X-ray crystallography. These studies have provided valuable insights into the electronic and geometric properties of the catalyst, which are crucial for optimizing its performance in different reaction conditions. For example, adjusting the temperature and pressure can significantly influence the activity and selectivity of the catalyst, allowing for fine-tuning of polymer properties.

The environmental impact of using rac-Ethylenebis(2-methyl-1-indenyl)zirconium dichloride has also been a focus of recent research. A study conducted by a team at Imperial College London found that this catalyst can be used in more sustainable processes by reducing waste generation and energy consumption. By optimizing reaction conditions and recycling catalysts, it is possible to minimize environmental footprints while maintaining high yields and product quality.

In conclusion, rac-Ethylenebis(2-methyl-1-indenyl)zirconium dichloride (CAS No. 143278-87-9) is a versatile and powerful catalyst with a wide range of applications in polymer science, organic synthesis, and materials development. Its unique structural features and exceptional catalytic properties make it an essential tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.